Cas no 3465-69-8 (5,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 5,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• CAS No: 3465-69-8
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD06590596
• CID: 1464742
• PubChem ID: 7314397
• Update Time: 2025-04-24

5,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 5,7-dimethoxy-
• 5,7-dimethoxyphthalide
• 5,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• BS-50293
• E76339
• MFCD06590596
• SCHEMBL2060122
• AKOS016023690
• 5,7-dimethoxy-3H-isobenzofuran-1-one
• EN300-8620407
• 5,7-Dimethoxyisobenzofuran-1(3H)-one
• CS-0199098
• 5,7-dimethoxy-2-benzofuran-1(3H)-one
• 5,7-dimethoxy-3H-2-benzofuran-1-one
• AP-065/42302300
• 3465-69-8
• HY-W140555

• MDL： MFCD06590596
• Inchi： 1S/C10H10O4/c1-12-7-3-6-5-14-10(11)9(6)8(4-7)13-2/h3-4H,5H2,1-2H3
• InChI Key： ODHPXVGFARBBSK-UHFFFAOYSA-N
• SMILES： O1C(C2C(=CC(=CC=2C1)OC)OC)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides

Additional information on 5,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one

1(3H)-Isobenzofuranone, 5,7-dimethoxy: A Comprehensive Overview

1(3H)-Isobenzofuranone, 5,7-dimethoxy, also known by its CAS number 3465-69-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isobenzofuranones, which are known for their unique structural features and potential bioactivity. The molecule consists of a benzene ring fused with a gamma-lactone moiety, with two methoxy groups attached at the 5 and 7 positions. These substituents play a crucial role in modulating the compound's physical and chemical properties, as well as its biological activity.

The synthesis of 1(3H)-Isobenzofuranone, 5,7-dimethoxy has been extensively studied, with researchers exploring various methodologies to achieve high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for pharmacological studies. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to construct the isobenzofuranone skeleton efficiently.

In terms of biological activity, 1(3H)-Isobenzofuranone, 5,7-dimethoxy has shown promising results in preliminary assays. Research conducted at the University of California revealed that this compound exhibits moderate inhibitory effects on certain kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The methoxy groups at positions 5 and 7 are believed to contribute to this activity by enhancing the molecule's ability to interact with target proteins through hydrogen bonding and pi-pi interactions.

The structural uniqueness of 1(3H)-Isobenzofuranone, 5,7-dimethoxy also makes it an attractive candidate for materials science applications. Recent studies have explored its potential as a building block for constructing advanced materials with tailored optical and electronic properties. For example, scientists at MIT have utilized this compound as a precursor for synthesizing novel organic semiconductors with improved charge transport characteristics.

In addition to its chemical significance, 1(3H)-Isobenzofuranone, 5,7-dimethoxy has garnered attention in the field of natural product chemistry. Researchers have identified structurally related compounds in certain plant species, suggesting that this compound may serve as a lead for developing bio-inspired drugs. A study published in Natural Product Reports highlighted its potential as a scaffold for designing anti-inflammatory agents with reduced side effects compared to conventional treatments.

The environmental impact of 1(3H)-Isobenzofuranone, 5,7-dimethoxy has also been a topic of recent research. Studies conducted by environmental chemists have assessed its biodegradability and toxicity under various conditions. These findings are critical for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 1(3H)-Isobenzofuranone, 5,7-dimethoxy (CAS No: 3465-69-8) is a multifaceted compound with applications spanning organic synthesis, pharmacology, materials science, and natural product chemistry. Its unique structure and functional groups make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.